Cas no 536708-32-4 (2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 536708-32-4
• MF: C₂₇H₂₄N₄O₃S
• MW: 484.569464683533
• CID: 6438116
• Update Time: 2025-07-09

2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide
• 2-((3-(4-ethoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(p-tolyl)acetamide
• Acetamide, 2-[[3-(4-ethoxyphenyl)-4,5-dihydro-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-(4-methylphenyl)-

• Inchi： 1S/C27H24N4O3S/c1-3-34-20-14-12-19(13-15-20)31-26(33)25-24(21-6-4-5-7-22(21)29-25)30-27(31)35-16-23(32)28-18-10-8-17(2)9-11-18/h4-15,29H,3,16H2,1-2H3,(H,28,32)
• InChI Key： KGLQJKDCEXNQIN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(C2=CC=C(OCC)C=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Additional information on 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide

Comprehensive Analysis of 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 536708-32-4)

In the realm of pharmaceutical and organic chemistry, 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 536708-32-4) stands out as a compound of significant interest. This molecule, with its intricate structure and potential applications, has garnered attention from researchers and industry professionals alike. The compound's unique pyrimidoindole core, coupled with its sulfanyl and acetamide functionalities, makes it a subject of study in various biochemical and pharmacological contexts.

The pyrimido[5,4-b]indole scaffold is a privileged structure in medicinal chemistry, often associated with diverse biological activities. The presence of the 4-ethoxyphenyl and 4-methylphenyl groups in this compound suggests potential interactions with biological targets, such as enzymes or receptors. Researchers are particularly interested in exploring its structure-activity relationship (SAR), which could unlock new therapeutic avenues. Given the growing demand for novel drug candidates, this compound's molecular design aligns with current trends in targeted therapy and precision medicine.

From a synthetic perspective, the preparation of 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide involves multi-step organic transformations. Key steps may include the construction of the pyrimidoindole ring system, followed by the introduction of the sulfanyl and acetamide moieties. The compound's CAS No. 536708-32-4 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory filings. This is particularly relevant in the context of intellectual property (IP) and patent literature, where precise identification is crucial.

The potential applications of this compound extend beyond pharmaceuticals. Its heterocyclic nature makes it a candidate for materials science, particularly in the development of organic semiconductors or fluorescent probes. With the rise of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly routes to produce such complex molecules. This aligns with the broader scientific community's focus on environmentally benign processes and reduced carbon footprints.

In the context of drug discovery, the compound's bioisosteric potential is noteworthy. The sulfanyl group, for instance, can mimic other functional groups, enabling the modulation of pharmacokinetic properties. This is especially relevant in the design of small-molecule inhibitors for diseases like cancer or inflammatory disorders. The 4-methylphenyl moiety, on the other hand, may enhance lipophilicity, influencing the compound's cell permeability and bioavailability.

As the scientific community continues to explore structure-based drug design, compounds like 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide offer valuable insights. Their molecular diversity and functional versatility make them indispensable tools in the quest for innovative therapeutics. With advancements in computational chemistry and high-throughput screening, the study of such molecules is poised to accelerate, paving the way for groundbreaking discoveries.

In summary, 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 536708-32-4) represents a fascinating intersection of chemistry and biology. Its multifunctional architecture and potential applications underscore its importance in contemporary research. Whether in drug development, materials science, or synthetic methodology, this compound exemplifies the ingenuity of modern chemical innovation.